N-(4-ethoxybenzyl)-1-(4-methoxyphenyl)-1H-benzimidazol-5-amine

• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)benzimidazol-5-amine
• InChI: InChI=1S/C23H23N3O2/c1-3-28-21-9-4-17(5-10-21)15-24-18-6-13-23-22(14-18)25-16-26(23)19-7-11-20(27-2)12-8-19/h4-14,16,24H,3,15H2,1-2H3
• InChI Key: XDOLHGQIESJYPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC2=CC3=C(C=C2)N(C=N3)C4=CC=C(C=C4)OC

Description

N-[(4-ETHOXYPHENYL)METHYL]-1-(4-METHOXYPHENYL)-1,3-BENZODIAZOL-5-AMINE is a compound that belongs to the class of benzodiazoles. Benzodiazoles are known for their diverse biological activities and are often used in medicinal chemistry for the development of therapeutic agents.

Preparation Methods

The synthesis of N-[(4-ETHOXYPHENYL)METHYL]-1-(4-METHOXYPHENYL)-1,3-BENZODIAZOL-5-AMINE can be achieved through various synthetic routes. One common method involves the reduction of Schiff bases. For instance, the compound can be synthesized via the reduction of a Schiff base formed from the reaction of 4-ethoxybenzaldehyde and 4-methoxyaniline . The reduction can be carried out using reducing agents such as sodium borohydride (NaBH4) in the presence of a suitable solvent like ethanol .

Chemical Reactions Analysis

N-[(4-ETHOXYPHENYL)METHYL]-1-(4-METHOXYPHENYL)-1,3-BENZODIAZOL-5-AMINE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like ceric ammonium nitrate (CAN), leading to the formation of corresponding oxidized products.

Reduction: As mentioned earlier, the compound can be synthesized through the reduction of Schiff bases using reducing agents like NaBH4.

Substitution: The compound can undergo substitution reactions where functional groups on the benzodiazole ring are replaced by other groups under suitable conditions.

Scientific Research Applications

N-[(4-ETHOXYPHENYL)METHYL]-1-(4-METHOXYPHENYL)-1,3-BENZODIAZOL-5-AMINE has several scientific research applications:

Chemistry: It is used as a starting material for the synthesis of various derivatives and analogs that can be studied for their chemical properties.

Biology: The compound is investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Due to its benzodiazole structure, the compound is explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound can be used in the synthesis of dyes and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-[(4-ETHOXYPHENYL)METHYL]-1-(4-METHOXYPHENYL)-1,3-BENZODIA